(3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine

• IUPAC Name: 3,4-dimethyl-N-[(2,4,5-trimethoxyphenyl)methyl]aniline
• InChI: InChI=1S/C18H23NO3/c1-12-6-7-15(8-13(12)2)19-11-14-9-17(21-4)18(22-5)10-16(14)20-3/h6-10,19H,11H2,1-5H3
• InChI Key: GSORJWQYVPGCCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NCC2=CC(=C(C=C2OC)OC)OC)C
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

(3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine, also known as DMPTB, is a compound that has been extensively studied for its potential applications in scientific research. DMPTB is a derivative of the natural compound, ibogaine, which is found in the root bark of the African shrub, Tabernanthe iboga. DMPTB has been shown to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

(3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine acts as a potent agonist at the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is widely expressed in the brain. Activation of this receptor has been shown to modulate a range of cellular signaling pathways, including the phospholipase C, protein kinase C, and mitogen-activated protein kinase pathways. These signaling pathways are known to play important roles in regulating a range of cellular processes, including neurotransmitter release, synaptic plasticity, and gene expression.
Biochemical and Physiological Effects:
(3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine has been shown to exhibit a range of interesting biochemical and physiological effects, including the ability to modulate neurotransmitter release, enhance synaptic plasticity, and promote neurogenesis. Specifically, (3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine has been shown to increase the release of several key neurotransmitters, including dopamine, norepinephrine, and serotonin. This effect is thought to be mediated through the activation of the 5-HT2A receptor, which is known to play a key role in regulating neurotransmitter release in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of (3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine for use in lab experiments is its potent and selective agonist activity at the 5-HT2A receptor. This makes it an ideal tool for investigating the role of this receptor in various physiological and pathological processes. However, one of the limitations of (3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine is its relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are a number of potential future directions for research on (3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine. One area of investigation is in the field of neuropsychopharmacology, where (3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine may have potential therapeutic applications for a range of psychiatric disorders, including depression, anxiety, and addiction. Another area of research is in the field of neuroscience, where (3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine may be used as a tool for investigating the role of the 5-HT2A receptor in various physiological and pathological processes. Finally, (3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine may also have potential applications in the field of drug discovery, where it may be used as a lead compound for the development of new drugs targeting the 5-HT2A receptor.

Synthesis Methods

(3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine can be synthesized through a multistep process involving the reaction of 2,4,5-trimethoxybenzyl chloride with 3,4-dimethylphenylamine in the presence of a base such as sodium hydride. The resulting product can be purified through column chromatography to yield (3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine in high purity.

Scientific Research Applications

(3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine has been shown to have a range of potential applications in scientific research. One of the most promising areas of investigation is in the field of neuroscience, where (3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine has been shown to exhibit a range of interesting effects on the brain. Specifically, (3,4-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine has been shown to act as a potent agonist at the serotonin 5-HT2A receptor, which is known to play a key role in regulating mood, cognition, and perception.